H-MeGln(Trt)-OH

• IUPAC Name: (2S)-2-(methylamino)-5-oxo-5-(tritylamino)pentanoic acid
• InChI: InChI=1S/C25H26N2O3/c1-26-22(24(29)30)17-18-23(28)27-25(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,22,26H,17-18H2,1H3,(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key: SGVGCLCFBIIFBP-QFIPXVFZSA-N
• Canonical SMILES: CNC(CCC(=O)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)O
• Isomeric SMILES: CN[C@@H](CCC(=O)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol
• CAS No.: 2389078-89-9

Description

H-MeGln(Trt)-OH is a useful research compound. Its molecular formula is C25H26N2O3 and its molecular weight is 402.494. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis

Studies on amino acids like asparagine (Asn) and glutamine (Gln) have utilized small-probe contact dot surface analysis to determine the orientation of side-chain amide groups in protein structures. This analysis includes the optimization of local H-bonds and van der Waals overlaps, potentially relevant to understanding the structural implications of compounds like H-MeGln(Trt)-OH in biological systems (Word et al., 1999).

Chemical Looping for Hydrogen Production

The use of chemical looping systems for hydrogen production involves the transfer of oxygen atoms between metal oxides, facilitating the splitting of water to produce hydrogen. This method highlights the potential for this compound to participate in or catalyze reactions within similar systems designed for efficient and environmentally friendly hydrogen production (Cho et al., 2014).

Reaction Dynamics and Kinetics

Research into the reaction dynamics of simple molecular systems, such as the interaction between hydrogen atoms and oxygen molecules, provides foundational knowledge that could apply to the study of more complex compounds like this compound. Understanding these dynamics aids in the prediction of reaction outcomes and the design of chemical processes (Bates et al., 2001).

High-Throughput Screening for Biological Activities

Quantitative high-throughput screening (qHTS) techniques enable the rapid identification of compounds with biological activities, suggesting a potential application for this compound in drug discovery or biochemical research. This approach efficiently generates pharmacological data, facilitating the exploration of structure-activity relationships (Inglese et al., 2006).